Cas no 1432060-81-5 (5-Bromo-3-fluoro-thiophene-2-carboxylic acid)

• Product Name: 5-Bromo-3-fluoro-thiophene-2-carboxylic acid
• CAS No: 1432060-81-5
• MF: C₅H₂BrFO₂S
• MW: 225.04
• CID: 2124805
• PubChem ID: 119086253
• Update Time: 2024-11-06

5-Bromo-3-fluoro-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-fluorothiophene-2-carboxylic acid
• 5-Bromo-3-fluoro-thiophene-2-carboxylic acid
• AK402136
• 2-Thiophenecarboxylic acid, 5-bromo-3-fluoro-
• CID 119086253
• MFCD23379641
• AT22754
• AKOS027383929
• CS-0376858
• SCHEMBL20894252
• 1432060-81-5
• DA-10321
• 5-Bromo-3-fluorothiophene-2-carboxylicacid
• EN300-117527

• Inchi： 1S/C5H2BrFO2S/c6-3-1-2(7)4(10-3)5(8)9/h1H,(H,8,9)
• InChI Key： ONHOZYXSDNJTIZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)S1)F

Computed Properties

• Exact Mass: 223.89429g/mol
• Monoisotopic Mass: 223.89429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 2.6

Experimental Properties

• Density: 2.012±0.06 g/cm3(Predicted)
• Boiling Point: 304.6±42.0 °C(Predicted)
• pka: 3.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids